Methyl 4-[(1R*,4R*)-4-(tert-butoxycarbonylamino)cyclohexylamino]methyl]benzoate

• IUPAC Name: methyl 4-[[[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]amino]methyl]benzoate
• InChI: InChI=1S/C20H30N2O4/c1-20(2,3)26-19(24)22-17-11-9-16(10-12-17)21-13-14-5-7-15(8-6-14)18(23)25-4/h5-8,16-17,21H,9-13H2,1-4H3,(H,22,24)
• InChI Key: GGPQKTKQYXPORX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)NCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol

Description

“Methyl 4-[(1R*,4R*)-4-(tert-butoxycarbonylamino)cyclohexylamino]methyl]benzoate” is a chemical compound with the molecular formula C20H30N2O4. It is also known by its CAS number 1286272-81-8.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzoate ester linked to a cyclohexylamine derivative via a methylene (-CH2-) group. The cyclohexylamine moiety is substituted with a tert-butoxycarbonylamino group. The molecular weight of the compound is 362.46.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.12±0.1 g/cm3 and a predicted boiling point of 500.2±50.0 °C. More specific physical and chemical properties such as solubility, refractive index, and specific rotation are not provided in the sources I found.

Scientific Research Applications

Molecular Structure and Characterization

N-Cyclohexyl-4-(methoxycarbonyl)benzamide Study : A study on a compound closely related to "Methyl 4-[(1R*,4R*)-4-(tert-butoxycarbonylamino)cyclohexylamino]methyl]benzoate", specifically methyl 4-(cyclohexylaminocarbonyl)benzoate, reveals insights into its molecular structure. This compound crystallizes with two independent molecules in the asymmetric unit, showcasing different ring orientations. The molecules are connected via N—H⋯O=C hydrogen bonds, forming chains parallel to the a-axis. This study aids in understanding the structural characteristics and potential intermolecular interactions of similar compounds (Jones & Kuś, 2004).

Synthetic Pathways and Chemical Reactions

Metallation and Regiocontrol in Synthesis : Research on the metallation of N-(pivaloyl)- and N-(tert-butoxycarbonyl)difluoroanilines, including synthesis through butyllithium followed by methyl chloroformate, offers a methodology potentially applicable to the synthesis of "Methyl 4-[(1R*,4R*)-4-(tert-butoxycarbonylamino)cyclohexylamino]methyl]benzoate". This work highlights the regiocontrol of metallation directed by fluorine, providing a foundation for understanding how specific functional groups can influence synthetic routes (Thornton & Jarman, 1990).

Asymmetric Synthesis Applications : The enantioselective synthesis of compounds utilizing iodolactamization demonstrates the intricate synthetic approaches that can be applied to achieve specific stereochemistry in compounds similar to "Methyl 4-[(1R*,4R*)-4-(tert-butoxycarbonylamino)cyclohexylamino]methyl]benzoate". This technique is pivotal for synthesizing potent CCR2 antagonists, indicating its utility in creating complex molecular architectures with precise stereocontrol (Campbell et al., 2009).

Safety and Hazards

According to a safety data sheet, if inhaled, the person should be moved to fresh air and kept comfortable for breathing. If it comes into contact with skin or eyes, it should be rinsed off with water. If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted if the person feels unwell. The compound should be kept away from heat, sparks, open flames, and hot surfaces.